Cas no 933-41-5 (1-thia-4-azaspiro4.5decane hydrochloride)

• Product Name: 1-thia-4-azaspiro4.5decane hydrochloride
• CAS No: 933-41-5
• MF: C₈H₁₆ClNS
• MW: 193.73733997345
• MDL: MFCD14584815
• CID: 1070284
• PubChem ID: 14155911
• Update Time: 2025-06-29

1-thia-4-azaspiro4.5decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4-azaspiro[4.5]decane hydrochloride
• 1-thia-4-azaspiro4.5decane hydrochloride
• A922753
• 933-41-5
• 1-thia-4-azaspiro[4.5]decanehydrochloride
• EN300-205241
• J-505156
• 1-Thia-4-azaspiro[4.5]decane--hydrogen chloride (1/1)
• Canertinibdihydrochloride
• AE-0717
• FT-0681785
• CS-0271658
• DTXSID30556747
• 1-thia-4-azaspiro[4.5]decane;hydrochloride
• AKOS005071733
• MFCD14584815

• MDL： MFCD14584815
• Inchi： 1S/C8H15NS.ClH/c1-2-4-8(5-3-1)9-6-7-10-8;/h9H,1-7H2;1H
• InChI Key： IOASODGEZSLHHY-UHFFFAOYSA-N
• SMILES： Cl.S1CCNC21CCCCC2

Computed Properties

• Exact Mass: 193.0691984g/mol
• Monoisotopic Mass: 193.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

1-thia-4-azaspiro4.5decane hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-thia-4-azaspiro4.5decane hydrochloride

Professional Introduction to 1-thia-4-azaspiro4.5decane hydrochloride (CAS No. 933-41-5)

1-thia-4-azaspiro4.5decane hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 933-41-5, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic heterocyclic derivative features a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound belongs to the spirocyclic thiazole azine class, characterized by its fused ring system containing sulfur and nitrogen atoms, which contributes to its distinct chemical and pharmacological properties.

The molecular structure of 1-thia-4-azaspiro4.5decane hydrochloride consists of a spiro center linking a thiazole ring with an azabicyclo[3.3.0]decanone moiety. This arrangement creates a rigid, three-dimensional scaffold that may influence both binding affinity and metabolic stability in biological systems. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more amenable for formulation in drug delivery systems and in vitro studies.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of spirocyclic compounds in drug design. The twisted conformation of 1-thia-4-azaspiro4.5decane hydrochloride provides a potential binding site for target proteins, which could modulate enzyme activity or receptor interactions. Studies suggest that such structural motifs may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention.

In the realm of medicinal chemistry, the synthesis of 1-thia-4-azaspiro4.5decane hydrochloride has been optimized through multi-step organic reactions, including cyclization and functional group transformations. The introduction of nitrogen and sulfur heteroatoms into the spirocyclic core enhances the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions. These features are particularly relevant for designing molecules with enhanced selectivity and reduced off-target effects.

Emerging research indicates that derivatives of 1-thia-4-azaspiro4.5decane hydrochloride may possess anti-inflammatory, analgesic, or even anticancer properties. The spirocyclic framework's stability under physiological conditions makes it an attractive scaffold for further derivatization, allowing chemists to explore diverse pharmacophores while maintaining structural integrity. Preclinical studies have begun to investigate the compound's potential in modulating pathways associated with chronic diseases, providing a foundation for future clinical trials.

The hydrochloride salt form of this compound not only improves solubility but also ensures consistent bioavailability across different administration routes. This is crucial for developing pharmaceutical formulations that can be effectively absorbed and utilized by the body. Additionally, the compound's compatibility with various solvents and excipients makes it suitable for formulation into oral tablets, injectables, or topical applications.

From a regulatory perspective, 1-thia-4-azaspiro4.5decane hydrochloride (CAS No. 933-41-5) adheres to Good Manufacturing Practices (GMP) standards, ensuring high purity and consistency in batch-to-batch production. Its stability under storage conditions further supports its viability as an intermediate or active pharmaceutical ingredient (API) in drug development pipelines.

The growing interest in heterocyclic compounds like 1-thia-4-azaspiro4.5decane hydrochloride reflects broader trends in medicinal chemistry toward designing molecules with complex three-dimensional structures that mimic natural product scaffolds or target-specific binding pockets with high affinity. The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates, such as this spirocyclic derivative, which may undergo further optimization before reaching clinical validation.

In conclusion, 1-thia-4-azaspiro4.5decane hydrochloride represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with unique biological profiles and therapeutic potential. Its spirocyclic core, combined with functionalized heteroatoms, positions it as a valuable scaffold for future drug development efforts aimed at addressing unmet medical needs across multiple disease areas.